Cas no 5292-45-5 (Dimethyl nitroterephthalate)

• Product Name: Dimethyl nitroterephthalate
• CAS No: 5292-45-5
• MF: C₁₀H₉NO₆
• MW: 239.181563138962
• MDL: MFCD00008422
• CID: 45671
• PubChem ID: 87573827
• Update Time: 2025-05-19

Dimethyl nitroterephthalate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-nitroterephthalate
• Nitroterephthalic Acid Dimethyl Ester
• 2-Nitrobenzene-1,4-dicarboxylic acid dimethyl ester~Nitroterephthalic acid dimethyl ester
• Dimethyl 2-nitrobenzene-1,4-dicarboxylate
• 2-Nitro Terephthalic Acid Dimethyl Ester
• Dimethyl nitroterephthalate
• Terephthalic acid, nitro-, dimethyl ester
• 1,4-Benzenedicarboxylic acid, 2-nitro-, dimethyl ester
• 59QLU09DZ4
• 1,4-Benzenedicarboxylic acid, 2-nitro-, 1,4-dimethyl ester
• PAYWCKGMOYQZAW-UHFFFAOYSA-N
• di-methyl nitroterephthalate
• 1, 2-nitro-, dime
• CS-W014660
• D77771
• AMY3507
• FT-0625090
• SCHEMBL559830
• DTXSID5022223
• NS00001909
• AKOS000264989
• Dimethyl2-nitroterephthalate
• W-105787
• Dimethyl Nitroterephthalate
• EC 226-134-1
• N0501
• 1, 2-nitro-, dimethyl ester
• 5292-45-5
• SY038228
• MFCD00008422
• NSC-5056
• dimethyl 1-nitrobenzene-2,5-dicarboxylate
• NSC5056
• Q27261712
• EINECS 226-134-1
• NSC 5056
• UNII-59QLU09DZ4
• DIMETHYL 2-NITRO-1,4-BENZENEDICARBOXYLATE
• ALBB-019838

• MDL： MFCD00008422
• Inchi： 1S/C10H9NO6/c1-16-9(12)6-3-4-7(10(13)17-2)8(5-6)11(14)15/h3-5H,1-2H3
• InChI Key： PAYWCKGMOYQZAW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C(=O)OC)=CC=1[N+](=O)[O-])=O
• BRN： 1993064

Computed Properties

• Exact Mass: 239.04300
• Monoisotopic Mass: 239.042987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 98.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.272
• Melting Point: 74.0 to 77.0 deg-C
• Boiling Point: 353.2℃ at 760 mmHg
• Flash Point: 160.1°C
• Refractive Index: 1.5310 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 98.42000
• LogP: 1.69120
• Solubility: Not determined

Dimethyl nitroterephthalate Security Information

• Signal Word：Warning
• Hazard Statement： H401
• Warning Statement： P273-P501
• WGK Germany：2
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S37/39-S26
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on Dimethyl nitroterephthalate

Dimethyl Nitroterephthalate: A Comprehensive Overview

Dimethyl nitroterephthalate, also known by its CAS number 5292-45-5, is a versatile organic compound that has garnered significant attention in various industrial and research applications. This compound, often abbreviated as DMNT, belongs to the class of esters and is widely recognized for its unique chemical properties. The Dimethyl nitroterephthalate structure consists of a terephthalic acid backbone with two methyl ester groups and a nitro substituent, making it a valuable intermediate in the synthesis of high-performance materials.

The CAS No. 5292-45-5 compound is primarily used in the production of advanced polymers, particularly in the manufacturing of polyesters and polyamides. Its ability to form strong intermolecular bonds makes it an essential component in the development of high-strength fibers and films. Recent studies have highlighted its potential in enhancing the mechanical properties of biodegradable polymers, which is a critical area of research in sustainable materials science.

One of the most notable applications of Dimethyl nitroterephthalate is in the electronics industry. It serves as a key precursor in the synthesis of liquid crystal polymers (LCPs), which are widely used in high-speed communication devices due to their excellent thermal stability and dielectric properties. Researchers have recently explored its role in improving the thermal conductivity of LCPs, paving the way for more efficient electronic devices.

In addition to its industrial applications, Dimethyl nitroterephthalate has found relevance in academic research, particularly in the field of organic chemistry. Its structure allows for various functionalization reactions, making it a valuable tool for synthesizing complex molecules. For instance, recent advancements have demonstrated its use as a building block for constructing bioactive compounds with potential applications in drug delivery systems.

The synthesis of CAS No. 5292-45-5 typically involves multi-step reactions starting from terephthalic acid derivatives. The introduction of methyl ester groups and a nitro substituent requires precise control over reaction conditions to ensure high purity and yield. Modern synthetic methodologies have focused on optimizing these processes to reduce environmental impact and improve scalability.

From an environmental perspective, understanding the degradation pathways of Dimethyl nitroterephthalate is crucial for assessing its ecological footprint. Recent studies have investigated its biodegradation under various conditions, revealing that it can be effectively metabolized by specific microbial communities. This knowledge is vital for developing sustainable waste management strategies for industries utilizing this compound.

In conclusion, Dimethyl nitroterephthalate (CAS No. 5292-45-5) stands as a pivotal compound in both industrial applications and academic research. Its unique chemical properties continue to drive innovation across multiple disciplines, from materials science to biotechnology. As research progresses, it is anticipated that this compound will unlock even more potential uses, further solidifying its importance in the chemical landscape.